Methyl 6-chloro-1H-indazole-4-carboxylate
Cat. No. B1371877
M. Wt: 210.62 g/mol
InChI Key: SBYBKVQDMAREOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09206157B2
Procedure details
To a stirred solution of methyl 3-amino-5-chloro-2-methylbenzoate (1 equiv.) in chloroform (13 mL per 1 mmol), potassium acetate (1.05 equiv.) and acetic anhydride (2 equiv.) were added and reaction mixture stirred at room temperature for 12 h. After this time, tert-butyl nitrite (4 equiv.) and 18-crown-6 (0.35 equiv.) were added and the reaction stirred again at 65° C. for 3 h. On completion, the reaction mixture was cooled to room temperature, diluted with chloroform (500 mL) and washed with sat. sodium bicarbonate solution. The organic layer was dried over sodium sulfate and concentrated to afford the title compound (yield 90-95%).
Name
potassium acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:3]([CH3:13])=[C:4]([CH:9]=[C:10]([Cl:12])[CH:11]=1)[C:5]([O:7][CH3:8])=[O:6].C([O-])(=O)C.[K+].C(OC(=O)C)(=O)C.[N:26](OC(C)(C)C)=O.C1OCCOCCOCCOCCOCCOC1>C(Cl)(Cl)Cl>[Cl:12][C:10]1[CH:9]=[C:4]([C:5]([O:7][CH3:8])=[O:6])[C:3]2[CH:13]=[N:26][NH:1][C:2]=2[CH:11]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC=1C(=C(C(=O)OC)C=C(C1)Cl)C
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Name
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potassium acetate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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Quantity
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13 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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N(=O)OC(C)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1COCCOCCOCCOCCOCCO1
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Step Three
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
|
stirred at room temperature for 12 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reaction mixture
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STIRRING
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Type
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STIRRING
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Details
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the reaction stirred again at 65° C. for 3 h
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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On completion, the reaction mixture was cooled to room temperature
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WASH
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Type
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WASH
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Details
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washed with sat. sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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ClC=1C=C(C=2C=NNC2C1)C(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
